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Compound of Interest

Compound Name: Mebroqualone

Cat. No.: B104448 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise yet in-depth guide to the chemical and pharmacological properties of Mebroqualone.

Core Chemical and Physical Data
Mebroqualone is a quinazolinone-class GABAergic compound, analogous to mecloqualone,

with significant sedative and hypnotic properties.[1] Its core characteristics are summarized

below.

Property Value Citations

CAS Number 4260-20-2 [2][3]

IUPAC Name
3-(2-bromophenyl)-2-

methylquinazolin-4-one
[1][2]

Molecular Formula C15H11BrN2O [2][3]

Molecular Weight 315.16 g/mol [2]

Appearance Off-White Crystals [4]

Purity ≥98% [3]

Solubility
Chloroform, Dichloromethane,

DMSO, Methanol, ethanol
[4][5]
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Mechanism of Action
Mebroqualone functions as a positive allosteric modulator of the γ-aminobutyric acid type A

(GABAA) receptor, exhibiting agonist activity specifically at the β subtype.[1][6] This interaction

enhances the effect of GABA, the primary inhibitory neurotransmitter in the central nervous

system. The binding of Mebroqualone to the GABAA receptor potentiates GABAergic activity,

leading to an increased influx of chloride ions into the neuron. This results in hyperpolarization

of the neuronal membrane and a reduction in neuronal excitability, which manifests as sedative

and hypnotic effects.[6]

Toxicological Profile
There is limited published information regarding the toxicity of Mebroqualone.[7][8][9]

However, two fatalities have been reported in the scientific literature with postmortem blood

concentrations of 115 ng/mL and 10,228 ng/mL.[8][9] As an analogue of methaqualone, it is

presumed to have a potential for abuse and overdose.[10]

Experimental Protocols
Synthesis of Mebroqualone
A common method for the synthesis of the quinazolinone core of Mebroqualone involves the

cyclization of an N-acylanthranilic acid derivative with a 2-bromoaniline derivative.[6]

Precursors:

An anthranilic acid derivative (forms the benzene ring of the quinazolinone core). For

Mebroqualone, a 2-aminobenzoic acid derivative with a methyl group precursor at the 2-

position is required.[6]

2-bromoaniline (introduces the N-aryl group).[6]

Reaction: The reaction is typically facilitated by a dehydrating agent, such as phosphorus

pentachloride (PCl₃), and conducted under reflux conditions in a solvent like toluene.[6]

Quantification in Biological Samples
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An analytical method for the determination of Mebroqualone in postmortem blood has been

established using gas chromatography-mass spectrometry (GC-MS).[7][9]

Extraction: A simple liquid-liquid extraction procedure is utilized to isolate Mebroqualone
from the biological matrix.[7][9]

Analysis: The extracted compound is then analyzed via GC-MS.[7][9]

An ultra-high-performance liquid chromatography method coupled with triple quadrupole

tandem mass spectrometry (UHPLC-QqQ-MS/MS) has also been developed for the

simultaneous determination of Mebroqualone and other methaqualone-related compounds.

[11] The linear concentration range for Mebroqualone using this method is 0.2–50 ng/mL.[11]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Mebroqualone and a general

workflow for its analysis.
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Caption: Mechanism of Mebroqualone at the GABAA receptor.
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Caption: General workflow for Mebroqualone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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